Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate
Overview
Description
Ethyl 1-benzyl-3-oxo-4-piperidinecarboxylate, also known as 1-benzyl-3-ethoxycarbonyl-4-piperidone hydrochloride , is a chemical compound used in the synthesis of chromeno[3,4-c]pyridin-5-ones . It serves as a building block for the syntheses of receptor agonists and antagonists .
Synthesis Analysis
This compound is used as a starting reagent in the synthesis of 4-amino-5-chloro-2-methoxy-N-[1-[5-(1-methylindol-3-ylcarbonylamino)pentyl]piperidin-4-ylmethyl]benzamide derivative . It has also been used in the synthesis of pyrido[3,4-d]pyrimidines by condensation .Molecular Structure Analysis
The molecular formula of Ethyl 1-benzyl-3-oxo-4-piperidinecarboxylate is C15H19NO3 . The SMILES string representation isCCOC(=O)C1CCN(CC1=O)Cc2ccccc2
. Chemical Reactions Analysis
Ethyl 1-benzyl-3-oxo-4-piperidinecarboxylate is used in the synthesis of chromeno[3,4-c]pyridin-5-ones . It is also used as a building block for the syntheses of receptor agonists and antagonists . It has been used in the synthesis of pyrido[3,4-d]pyrimidines by condensation .Physical and Chemical Properties Analysis
The molecular weight of Ethyl 1-benzyl-3-oxo-4-piperidinecarboxylate is 261.32 . It is soluble in NH4OH at 25 mg/mL, forming a clear, yellow solution .Scientific Research Applications
Synthesis and Stereochemistry
Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate is used in the synthesis of various organic compounds. For instance, it has been utilized in the Michael reactions for the formation of 6- and 6,8-substituted methyl (ethyl) 3-benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylates. This process involves studying the stereochemical aspects of these reactions and performing further transformations of the products (Vafina et al., 2003).
Formation of Porous Networks
This compound has also been a starting point for preparing other complex structures. For example, the compound tert-Butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate was synthesized starting from ethyl N-benzyl-3-oxopiperidine-4-carboxylate. In the crystal structure of this compound, molecules are linked by intermolecular N—H⋯O hydrogen bonds, forming a porous three-dimensional network with solvent-free hydrophobic channels (Wang et al., 2008).
Asymmetric Synthesis
This compound is used in asymmetric synthesis, like in the preparation of cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, a key intermediate for the synthesis of CP-690550, a potent protein kinase inhibitor. The synthesis starts from this compound hydrochloride and suggests a potential industrial application due to the mild conditions and high yields (Hao et al., 2011).
Enantioselective Synthesis
The compound has been instrumental in enantioselective syntheses, such as the benzylation of methyl 4-oxo-3-piperidinecarboxylate, which results in chiral 3-benzylpiperidine backbones. This method is advantageous due to the use of cheap materials, mild reaction conditions, and moderate enantioselectivity, which is beneficial for preparing biologically active compounds (Wang et al., 2018).
Safety and Hazards
Mechanism of Action
- The primary target of Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate is not explicitly mentioned in the available literature. However, it is commonly used as a building block for synthesizing receptor agonists and antagonists .
Target of Action
Action Environment
Biochemical Analysis
Biochemical Properties
Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate plays a significant role in biochemical reactions, particularly in the synthesis of chromeno-pyridinones and other complex molecules . It interacts with various enzymes and proteins, including those involved in the synthesis of receptor agonists and antagonists. The nature of these interactions often involves the formation of covalent bonds, which can alter the activity of the target biomolecules .
Cellular Effects
This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, it may modulate the activity of certain receptors, leading to changes in downstream signaling pathways . This compound can also impact gene expression by interacting with transcription factors or other regulatory proteins, thereby influencing cellular metabolism and function .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with specific biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its use . By binding to the active site of an enzyme, it can inhibit its activity, leading to changes in metabolic pathways and gene expression. Conversely, it can also activate certain enzymes by stabilizing their active conformations .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under inert atmosphere and room temperature conditions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhancing receptor activity or modulating metabolic pathways . At higher doses, it can cause toxic or adverse effects, including disruption of cellular processes and potential toxicity to specific organs . Threshold effects and the precise dosage range for safe and effective use need to be determined through comprehensive studies .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into various metabolites . These interactions can affect metabolic flux and the levels of specific metabolites, thereby influencing overall cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine its localization and accumulation in different cellular compartments. Understanding these transport mechanisms is crucial for optimizing its therapeutic potential and minimizing adverse effects .
Subcellular Localization
This compound exhibits specific subcellular localization patterns that influence its activity and function . Targeting signals and post-translational modifications direct it to particular compartments or organelles, where it can exert its effects. These localization patterns are essential for understanding its mechanism of action and optimizing its use in biochemical research .
Properties
IUPAC Name |
ethyl 1-benzyl-3-oxopiperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c1-2-19-15(18)13-8-9-16(11-14(13)17)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFGIESQUYQLGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1=O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80960138 | |
Record name | Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80960138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39514-19-7, 52763-21-0 | |
Record name | Ethyl 3-oxo-1-(phenylmethyl)-4-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39514-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039514197 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl N-benzyl-3-oxopiperidine-4-carboxylate hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052763210 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80960138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.512 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Ethyl N-benzyl-3-oxopiperidine-4-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.857 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary synthetic application of Ethyl 1-benzyl-3-oxopiperidine-4-carboxylate highlighted in the research?
A1: this compound serves as a key starting material for synthesizing pyrido[3,4-d]pyrimidine derivatives. [, ] This compound reacts with various amidines, such as morpholine-4-carboxamidine, to form the desired pyrido[3,4-d]pyrimidine structures. [] You can find more details on this synthetic route in the paper published by
Q2: Is this compound used in the synthesis of any biologically relevant molecules?
A2: Yes, a derivative of this compound, cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, serves as a crucial intermediate in the multi-step synthesis of CP-690550. [] CP-690550 is a potent protein kinase inhibitor with potential therapeutic applications. [] You can explore the detailed synthesis in the paper by
Q3: Are there any advantages to the synthetic route utilizing this compound?
A3: The reported synthetic routes using this compound proceed under mild reaction conditions and demonstrate high yields. [] This characteristic makes these synthetic approaches potentially scalable for industrial applications, particularly in pharmaceutical production where large-scale synthesis is often required. []
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